Cas no 2034477-20-6 (2-chloro-N-{1-(thiolan-3-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide)

• Product Name: 2-chloro-N-{1-(thiolan-3-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide
• CAS No: 2034477-20-6
• MF: C₁₆H₂₃ClN₂O₂S₂
• MW: 374.949020624161
• CID: 5352066
• Update Time: 2025-05-21

2-chloro-N-{1-(thiolan-3-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)benzenesulfonamide
• 2-chloro-N-[[1-(thiolan-3-yl)piperidin-4-yl]methyl]benzenesulfonamide
• 2-chloro-N-{1-(thiolan-3-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide

• Inchi： 1S/C16H23ClN2O2S2/c17-15-3-1-2-4-16(15)23(20,21)18-11-13-5-8-19(9-6-13)14-7-10-22-12-14/h1-4,13-14,18H,5-12H2
• InChI Key： OAKQJWGHLRXPPW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1S(NCC1CCN(CC1)C1CSCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 475
• XLogP3: 3.1
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-chloro-N-{1-(thiolan-3-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide

Comprehensive Overview of 2-chloro-N-{1-(thiolan-3-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide (CAS No. 2034477-20-6)

2-chloro-N-{1-(thiolan-3-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide (CAS No. 2034477-20-6) is a specialized sulfonamide derivative with a unique molecular structure combining a thiolan-3-yl group and a piperidin-4-ylmethyl moiety. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and development. The presence of the chlorobenzene and sulfonamide functional groups makes it a promising candidate for various therapeutic and industrial applications.

The molecular formula of 2-chloro-N-{1-(thiolan-3-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide (CAS No. 2034477-20-6) is C₁₆H₂₃ClN₂O₂S₂, with a molecular weight of 374.95 g/mol. Its complex structure offers opportunities for modifications, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential as a bioactive compound, especially in targeting specific enzymes or receptors in medicinal chemistry.

One of the key features of 2-chloro-N-{1-(thiolan-3-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide is its sulfonamide group, which is known for its role in drug design. Sulfonamides are widely used in antibiotics, diuretics, and other therapeutic agents. The incorporation of the thiolan-3-yl and piperidine rings enhances its binding affinity and selectivity, which is crucial for developing targeted therapies.

In recent years, the demand for sulfonamide derivatives like 2-chloro-N-{1-(thiolan-3-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide has increased due to their potential in treating various diseases. For instance, sulfonamides are being explored for their anti-inflammatory, antiviral, and anticancer properties. This compound's unique structure could open new avenues in precision medicine, a trending topic in the pharmaceutical industry.

The synthesis of 2-chloro-N-{1-(thiolan-3-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide involves multi-step organic reactions, including the formation of the piperidine and thiolane rings. Researchers are optimizing these synthetic routes to improve yield and purity, which is critical for large-scale production. The compound's stability and solubility are also being studied to ensure its suitability for various applications.

From a market perspective, 2-chloro-N-{1-(thiolan-3-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide is gaining traction in the pharmaceutical intermediates sector. Companies specializing in custom synthesis and contract research are increasingly offering this compound to support drug discovery projects. Its potential as a building block for more complex molecules makes it a valuable asset in the chemical industry.

Another area of interest is the compound's role in green chemistry. With the growing emphasis on sustainable and eco-friendly processes, researchers are exploring ways to synthesize 2-chloro-N-{1-(thiolan-3-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide using greener reagents and solvents. This aligns with the global push toward reducing the environmental impact of chemical manufacturing.

In conclusion, 2-chloro-N-{1-(thiolan-3-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide (CAS No. 2034477-20-6) is a promising compound with diverse applications in pharmaceuticals, agrochemicals, and materials science. Its unique structure and functional groups make it a subject of ongoing research, particularly in the context of drug discovery and sustainable chemistry. As the scientific community continues to explore its potential, this compound is expected to play a significant role in advancing modern chemistry and medicine.